Cas no 14218-11-2 (2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide)

2,3,4,5-Tetra-O-benzoyl-α-D-glucopyranosyl bromide is a protected glycosyl donor widely used in carbohydrate chemistry for stereoselective glycosylation reactions. The benzoyl groups enhance stability and facilitate controlled activation under mild conditions, making it a valuable intermediate for synthesizing complex oligosaccharides and glycoconjugates. Its α-configuration ensures high anomeric selectivity in glycosidic bond formation, while the bromide leaving group allows for efficient coupling with various acceptors. This compound is particularly advantageous in the preparation of glycosides, glycoproteins, and other bioactive molecules, offering reliable reactivity and compatibility with standard protecting group strategies. Its crystalline form ensures ease of handling and storage.

2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide structure

14218-11-2 structure

Product Name:2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide

CAS No:14218-11-2

MF:C₃₄H₂₇BrO₉

MW:659.476789712906

MDL:MFCD00010694

CID:139434

Update Time:2025-06-07

2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Chemical and Physical Properties

Names and Identifiers

- (2R,3R,4S,5R,6R)-2-((Benzoyloxy)methyl)-6-bromotetrahydro-2H-pyran-3,4,5-triyl tribenzoate
- 2,3,4,6-TETRA-O-BENZOYL-A-D-GLUCOPYRANOSYL BROMIDE
- 2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid
- 2,3,4,6-TETRA-O-BENZOYL-α-D-GLUCOPYRANOSYL BROMIDE
- a-D-Glucopyranosyl bromide,2,3,4,6-tetrabenzoate
- α-D-Glucopyranosyl broMide tetrabenzoate
- 1-BROMO-2,3,4,6-TETRA-O-BENZOYL-B-D-GLUCOPYRANOSIDE
- ALPHA-D-GLUCOPYRANOSYL BROMIDE TETRABENZOATE
- 1-BROMO-2,3,4,6-TETRA-O-BENZOYL-ALPHA-D-GLUCOPYRANOSE
- 2,3,4,6-TETRA-O-BENZOYL-ALPHA-D-GLUCOPYRANOSYL BROMIDE
- 2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide
- MDL： MFCD00010694
- Inchi： 1S/C34H27BrO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2/t26-,27-,28+,29-,30+/m1/s1
- InChI Key： WISFGQOOKBVKPD-RLXMVLCYSA-N
- SMILES： Br[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 658.08400

Experimental Properties

Color/Form: Solids
Melting Point: 128-131 °C(lit.)
PSA: 114.43000
LogP: 5.64000
Solubility: Not determined

2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Security Information

WGK Germany：3

2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB176102-1 g	2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid; .	14218-11-2	1 g	€178.60	2023-07-20
abcr	AB176102-5 g	2,3,4,6-Tetra-O-benzoyl-alpha-D-glucopyranosylbromid; .	14218-11-2	5 g	€553.10	2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	292427-5G	2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide	14218-11-2	5G	￥2692.77	2022-02-24
TRC	T284288-50mg	2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide	14218-11-2	50mg	$ 58.00	2023-09-06
TRC	T284288-100mg	2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide	14218-11-2	100mg	$ 69.00	2023-09-06
TRC	T284288-500mg	2,3,4,5-Tetra-O-benzoyl-a-D-glucopyranosyl bromide	14218-11-2	500mg	$ 173.00	2023-09-06
Biosynth	MT06726-0.25 g	2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide	14218-11-2	0.25 g	$63.53	2023-01-03
Biosynth	MT06726-0.5 g	2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide	14218-11-2	0.5 g	$101.64	2023-01-03
Biosynth	MT06726-1 g	2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide	14218-11-2	1g	$158.82	2023-01-03
Biosynth	MT06726-2 g	2,3,4,6-Tetra-O-benzoyl-α-D-glucopyranosyl bromide	14218-11-2	2g	$254.10	2023-01-03